Cas no 777-84-4 (4-Nitrophenyl Chloroacetate)

• Product Name: 4-Nitrophenyl Chloroacetate
• CAS No: 777-84-4
• MF: C₈H₆ClNO₄
• MW: 215.590541362762
• MDL: MFCD00024662
• CID: 569519
• PubChem ID: 94917
• Update Time: 2025-06-07

4-Nitrophenyl Chloroacetate Chemical and Physical Properties

Names and Identifiers

• Acetic acid, 2-chloro-,4-nitrophenyl ester
• (4-nitrophenyl) 2-chloroacetate
• 4-Nitrophenyl chloroacetate
• p-Nitrophenyl Chloroacetate
• 1-chloroacetoxy-4-nitro-benzene
• 4-NITROPHENYL 2-CHLOROACETATE
• AC1L3T6F
• AG-H-11504
• chloroacetic acid 4-nitrophenyl ester
• chloroacetic acid 4-nitro-phenyl ester
• chloroacetic acid p-nitrophenyl ester
• chloro-acetic acid-(4-nitro-phenyl ester)
• NSC8274
• SBB005808
• Aceticacid, chloro-, 4-nitrophenyl ester (9CI)
• Acetic acid, chloro-, p-nitrophenylester (6CI,7CI,8CI)
• 4-Nitrophenylchloroacetate
• NSC 8274
• Acetic acid, chloro-, 4-nitrophenyl ester
• SCHEMBL2294260
• FT-0619262
• AKOS002332297
• DTXSID60228329
• LS-04071
• 2-chloroacetic acid (4-nitrophenyl) ester
• 777-84-4
• CS-0322453
• FT-0683665
• MFCD00024662
• NSC-8274
• AI3-23373
• Acetic acid, chloro-, p-nitrophenyl ester
• 79328-69-1
• AKOS015941215
• A839189
• CHEMBL3272658
• FT-0619254
• Chloroacetic acid, 4-nitrophenyl ester
• p-nitro-phenyl chloroacetate
• 4-NITROPHENYL2-CHLOROACETATE
• ALBB-013055
• DTXCID30150820
• STK262384
• 4-Nitrophenyl Chloroacetate

• MDL： MFCD00024662
• Inchi： 1S/C8H6ClNO4/c9-5-8(11)14-7-3-1-6(2-4-7)10(12)13/h1-4H,5H2
• InChI Key： DYFFUJNIXCDLOR-UHFFFAOYSA-N
• SMILES： ClCC(=O)OC1C=CC(=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 214.99858
• Monoisotopic Mass: 214.999
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 72.1A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.434
• Melting Point: 73-75 °C
• Boiling Point: 334.5°C at 760 mmHg
• Flash Point: 156.1°C
• Refractive Index: 1.565
• PSA: 69.44
• LogP: 2.26220
• Solubility: Not determined

4-Nitrophenyl Chloroacetate Security Information

• Hazard Category Code： R34: can cause burns.
• Safety Instruction： S22: do not breathe dust. S24/25: prevent skin and eye contact.
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Cold storage (+4 ° C)